Cas no 28733-17-7 (3-isothiocyanatopropanoic acid)
28733-17-7 structure
Product Name:3-isothiocyanatopropanoic acid
CAS No:28733-17-7
MF:C4H5NO2S
MW:131.152999639511
CID:3930050
PubChem ID:20162908
Update Time:2025-07-31
3-isothiocyanatopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-isothiocyanato-
- 3-isothiocyanatopropanoic acid
- AKOS006377918
- EN300-144138
- 28733-17-7
- 3-Isothiocyanatopropanoicacid
- SCHEMBL9531670
-
- Inchi： 1S/C4H5NO2S/c6-4(7)1-2-5-3-8/h1-2H2,(H,6,7)
- InChI Key： CJFSAHFLSLDVDV-UHFFFAOYSA-N
- SMILES： S=C=NCCC(=O)O
Computed Properties
- Exact Mass: 131.00409958g/mol
- Monoisotopic Mass: 131.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.8Ų
3-isothiocyanatopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144138-1.0g |
3-isothiocyanatopropanoic acid |
28733-17-7 | 1g |
$0.0 | 2023-06-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00966135-1g |
3-Isothiocyanatopropanoic acid |
28733-17-7 | 95% | 1g |
￥2933.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00966135-5g |
3-Isothiocyanatopropanoic acid |
28733-17-7 | 95% | 5g |
￥8505.0 | 2024-04-18 | |
| Enamine | EN300-144138-1000mg |
3-isothiocyanatopropanoic acid |
28733-17-7 | 1000mg |
$0.0 | 2023-09-29 |
3-isothiocyanatopropanoic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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